N-(2,3-dimethylphenyl)-4-(4-methoxypiperidin-1-yl)benzamide

• IUPAC Name: N-(2,3-dimethylphenyl)-4-(4-methoxypiperidin-1-yl)benzamide
• InChI: InChI=1S/C21H26N2O2/c1-15-5-4-6-20(16(15)2)22-21(24)17-7-9-18(10-8-17)23-13-11-19(25-3)12-14-23/h4-10,19H,11-14H2,1-3H3,(H,22,24)
• InChI Key: YMAGSJGRPCIAKE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C2=CC=C(C=C2)N3CCC(CC3)OC)C
• Molecular Formula: C21H26N2O2
• Molecular Weight: 338.4 g/mol

Description

N-(2,3-dimethylphenyl)-4-(4-methoxypiperidin-1-yl)benzamide, also known as DMXB-A, is a compound that has been studied for its potential use in treating various neurological disorders. This compound belongs to a class of compounds known as nicotinic acetylcholine receptor agonists, which have been shown to have a variety of effects on the nervous system.

Scientific Research Applications

Synthesis and Characterization

Research in this area focuses on synthesizing and characterizing compounds with similar structures to understand their chemical properties and potential applications. For instance, the synthesis and characterization of tritium-labeled compounds possessing benzamide functionality have been explored to study their potential as C-C chemokine receptor 1 (CCR1) antagonists, utilizing tritium/hydrogen exchange with an organoiridium catalyst ((Yang Hong et al., 2015)). Similarly, efforts to understand the structure-affinity relationship in benzamides have led to the identification of compounds with moderate dopamine D(3) receptor affinity, which could inform the development of new therapeutic agents ((M. Leopoldo et al., 2002)).

Electrochromic and Polymeric Materials

Aromatic polyamides containing specific moieties have been synthesized and analyzed for their electrochemical and electrochromic properties, indicating potential applications in smart windows and display technologies ((Guey‐Sheng Liou & Cha-Wen Chang, 2008)).

Biological Evaluation and Therapeutic Potential

Compounds with benzamide derivatives have been evaluated for their biological activities, including antitumor and anticonvulsant properties. For example, specific chlorinated benzamides exhibited excellent in vitro antitumor activity against certain cancer cell lines, showcasing their potential in cancer therapy ((Asmaa M. Fahim & Mona A. Shalaby, 2019)). Additionally, the anticonvulsant screening of benzamides suggests a continued interest in finding more selective and less toxic compounds for epilepsy treatment ((E. Afolabi et al., 2012)).

Advanced Drug Delivery and Diagnostic Agents

The exploration of benzamides in the context of positron emission tomography (PET) imaging and as potential anticancer agents highlights the ongoing efforts to develop novel diagnostic and therapeutic options. The identification of high-affinity ligands with promising properties for PET imaging underlines the critical role of chemical synthesis in advancing medical diagnostics and personalized medicine ((M. Leopoldo et al., 2002)).